Cas no 116593-01-2 (2-Pyridinamine, 3,5-bis(trifluoromethyl)-)

2-Pyridinamine, 3,5-bis(trifluoromethyl)- structure
116593-01-2 structure
Product Name:2-Pyridinamine, 3,5-bis(trifluoromethyl)-
CAS No:116593-01-2
MF:C7H4F6N2
MW:230.110482215881
CID:3650199
PubChem ID:2816619
Update Time:2025-04-22

2-Pyridinamine, 3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 3,5-bis(trifluoromethyl)-
    • HMS1439B13
    • Z1509524145
    • SCHEMBL3643010
    • REA59301
    • STR07418
    • 3,5-bis(trifluoromethyl)pyridin-2-amine
    • BRD-K28390130-001-01-9
    • CS-0256540
    • 2-Amino-3,5-bis(trifluoromethyl)pyridine
    • IDI1_014238
    • AKOS037621710
    • LNCBHXDODPHVED-UHFFFAOYSA-N
    • EN300-6495779
    • 3,5-bis(trifluoromethyl)-2-pyridinamine
    • SR-01000640138-1
    • 116593-01-2
    • Maybridge3_002851
    • CCG-50791
    • Inchi: 1S/C7H4F6N2/c8-6(9,10)3-1-4(7(11,12)13)5(14)15-2-3/h1-2H,(H2,14,15)
    • InChI Key: LNCBHXDODPHVED-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 230.02786711Da
  • Monoisotopic Mass: 230.02786711Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

2-Pyridinamine, 3,5-bis(trifluoromethyl)- Pricemore >>

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